5-methyloxazole

• CAS No.: 66333-88-8
• Product Name: 5-methyloxazole
• Molecular Formula: C4H5NO
• Molecular Weight: 83.09 g/mol
• IUPAC Name: 5-methyl-1,3-oxazole
• Standard InChI: InChI=1S/C4H5NO/c1-4-2-5-3-6-4/h2-3H,1H3
• Standard InChIKey: ZYMHCFYHVYGFMS-UHFFFAOYSA-N
• SMILES: CC1=CN=CO1
• Canonical SMILES: CC1=CN=CO1
• Synonyms: 5-methyloxazole; Oxazole, 5-methyl; 5-methyl-1,3-oxazole; Oxazole, 5-methyl-; 66333-88-8; 5-methyl-oxazole
• Reference: 1: Linder J, Blake AJ, Moody CJ. Total synthesis of siphonazole and its O-methyl ; derivative, structurally unusual bis-oxazole natural products. Org Biomol Chem.; 2008 Nov 7;6(21):3908-16. doi: 10.1039/b810855b. Epub 2008 Sep 2. PubMed PMID:; 18931796.; ; ; 2: Pingali H, Raval S, Raval P, Makadia P, Zaware P, Goel A, Suthar D, Jain M,; Patel P. Novel oxazole containing phenylpropane derivatives as peroxisome; proliferator activated receptor agonists with hypolipidemic activity. Pharmazie. ; 2008 Jul;63(7):497-502. PubMed PMID: 18717481.; ; ; 3: Davies JR, Kane PD, Moody CJ. The diazo route to diazonamide A. Studies on the; indole bis-oxazole fragment. J Org Chem. 2005 Sep 2;70(18):7305-16. PubMed PMID: ; 16122252.; ; ; 4: Griesbeck AG, Bondock S, Lex J. Synthesis of erythro-alpha-amino beta-hydroxy ; carboxylic acid esters by diastereoselective photocycloaddition of; 5-methoxyoxazoles with aldehydes. J Org Chem. 2003 Dec 26;68(26):9899-906. PubMed; PMID: 14682681.
• PubChem Compound: 528411
• Last Modified: Nov 11 2021